Cas no 2256713-05-8 (1-(2-bromophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-4,5-d2)

• Product Name: 1-(2-bromophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-4,5-d2
• CAS No: 2256713-05-8
• MF: C₁₀H₉BrN₂
• MW: 246.151316404343
• CID: 6815978
• PubChem ID: 172405762
• Update Time: 2025-03-02

1-(2-bromophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2256713-05-8
• 1-(2-bromophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-4,5-d2
• CS-22030

• Inchi： 1S/C10H9BrN2/c1-8-12-6-7-13(8)10-5-3-2-4-9(10)11/h2-7H,1H3/i1D3,2D,3D,4D,5D,6D,7D
• InChI Key： SHYGVHXCZRKWIV-KIVWUKIISA-N
• SMILES： BrC1C([2H])=C([2H])C([2H])=C([2H])C=1N1C([2H])=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 245.05140Da
• Monoisotopic Mass: 245.05140Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų